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Compound of Interest

Compound Name: Forestine

Cat. No.: B13851600

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, origin, and
preliminary characterization of Forestine, a C19-diterpenoid alkaloid. As a novel natural
product, the complete pharmacological profile of Forestine is still under investigation. This
document consolidates the currently available scientific information, presenting it in a structured
format to facilitate further research and development.

Discovery and Origin

Forestine is a naturally occurring C19-diterpenoid alkaloid isolated from the roots of Aconitum
forrestii Stapf, a plant belonging to the Ranunculaceae family. The initial discovery and
structural elucidation of Forestine were reported in the context of phytochemical investigations
of this plant species, which is known to produce a variety of complex alkaloids.

The isolation of Forestine was first described by S. W. Pelletier and colleagues. Their work,
along with subsequent studies, has been instrumental in characterizing this and other related
alkaloids from Aconitum forrestii.

Physicochemical Properties

A summary of the key physicochemical properties of Forestine is provided in the table below.
This information is essential for its handling, formulation, and further analytical studies.
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Property Value Reference
Molecular Formula C33H47NO9 [1]
Molecular Weight 601.73 g/mol [1]
CAS Number 91794-14-8 [1]
Class C19-Diterpenoid Alkaloid [1]
Source Organism Aconitum forrestii Stapf (roots)  [1]

Experimental Protocols

Detailed experimental protocols for the isolation and purification of Forestine are crucial for its
further study. While the complete, detailed procedures are proprietary to the initial research, a
generalized workflow can be inferred from standard phytochemical practices for diterpenoid
alkaloids.

General Isolation and Purification Workflow

The isolation of Forestine from the roots of Aconitum forrestii typically involves a multi-step
process designed to separate the complex mixture of alkaloids present in the plant material.
The following diagram illustrates a logical workflow for this process.
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A generalized workflow for the isolation of Forestine.
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Structure Elucidation

The chemical structure of Forestine was determined through a combination of spectroscopic
techniques. These methods are fundamental in natural product chemistry for elucidating the
complex three-dimensional arrangement of atoms in a molecule.

Spectroscopic Analysis Workflow

The logical flow of spectroscopic data acquisition and interpretation for the structural
elucidation of a novel compound like Forestine is depicted below.
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Mass Spectrometry (MS)
- Molecular Weight
- Elemental Composition

Data Acquisition

Isolated Forestine

Nuclear Magnetic Resonance (NMR)

Infrared (IR) Spectroscopy
- Functional Groups

-13C NMR
- 2D NMR (COSY, HMQC, HMBC)

Fragment Analysis (MS)

Structural Analysis

Functional Group Identification (IR) Carbon-Hydrogen Framework (NMR)

Proposed Structure of Forestine

Connectivity and Stereochemistry (2D NMR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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